1-(4-Fluorophenyl)-2-(piperazin-1-yl)ethan-1-one

• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-piperazin-1-ylethanone
• InChI: InChI=1S/C12H15FN2O/c13-11-3-1-10(2-4-11)12(16)9-15-7-5-14-6-8-15/h1-4,14H,5-9H2
• InChI Key: GKVYVCOSTKZVOA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(=O)C2=CC=C(C=C2)F

Description

1-(4-Fluorophenyl)-2-(piperazin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C12H15FN2O and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 4-(2-(4-fluorophenyl)-2-oxoethyl)piperazine-1-carboxylate (8.65 g, 26.8 mmol), 4 M HCl in dioxane (6 mL) and dioxane (20 mL) were stirred at 43° C. for 1 h. The solvent was removed under reduced pressure and the residue was dried in a vacuum oven to yield the title compound (5.29 g). Exact mass calculated for C12H15FN2O: 222.1. Found: 223.4 (M+H+).